Cas no 2763778-98-7 (3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 2763778-98-7
• MF: C₆H₆BrF₃N₂
• MW: 243.024450778961
• CID: 6157753
• PubChem ID: 165981136
• Update Time: 2025-06-08

3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-37339885
• 2763778-98-7
• 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole

• Inchi： 1S/C6H6BrF3N2/c1-12-4(2-5(7)11-12)3-6(8,9)10/h2H,3H2,1H3
• InChI Key： VJRSXBQPPFQKIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(F)(F)F)N(C)N=1

Computed Properties

• Exact Mass: 241.96665g/mol
• Monoisotopic Mass: 241.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole

Introduction to 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole (CAS No. 2763778-98-7)

3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole, identified by its CAS number 2763778-98-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromine substituent at the 3-position and a 2,2,2-trifluoroethyl group at the 5-position, contribute to its unique chemical properties and potential applications.

The bromine atom in 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. This functionality is particularly valuable in medicinal chemistry, where it can be used for selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug candidates.

The 2,2,2-trifluoroethyl group is another critical feature of this compound. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their pharmacokinetic properties. Specifically, fluorine atoms can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets. In the context of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole, the trifluoroethyl moiety may contribute to these effects, making it an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole as a lead compound. Researchers have utilized these tools to predict its binding interactions with various biological targets, including enzymes and receptors relevant to inflammatory diseases and cancer. The computational studies suggest that this compound exhibits promising binding affinities and may serve as a starting point for designing more potent and selective inhibitors.

In the realm of drug discovery, the synthesis of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole has been optimized to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve sustainability. Techniques such as catalytic bromination and selective fluorination have been employed to construct the desired molecular framework efficiently. These approaches not only enhance the scalability of production but also align with global efforts to promote environmentally responsible chemical synthesis.

The biological activity of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole has been explored in several preclinical studies. Initial findings indicate that this compound demonstrates inhibitory effects on key enzymes involved in inflammatory pathways. By targeting these enzymes, it may offer therapeutic benefits in conditions such as arthritis and autoimmune disorders. Additionally, its structural similarity to known bioactive pyrazoles suggests potential applications in oncology research.

One particularly intriguing aspect of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole is its ability to act as a prodrug or precursor for bioactive molecules. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility is advantageous in drug design pipelines where rapid iteration and optimization are essential.

The impact of fluorine atoms on the pharmacological properties of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole extends beyond metabolic stability and lipophilicity. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced solubility in both aqueous and lipid environments. This dual solubility can facilitate drug delivery across biological membranes, improving bioavailability and therapeutic efficacy.

As research continues to uncover new applications for heterocyclic compounds like 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate the translation of laboratory discoveries into clinical candidates through shared expertise and resources. The compound’s unique structural features make it a valuable asset in such collaborative efforts.

The future prospects for 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-pyrazole are bright within the context of medicinal chemistry innovation. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific receptor pathways affected by these conditions. Additionally，the compound’s versatility as a synthetic intermediate positions it as a key building block for future generations of therapeutics.

In conclusion,3-bromo-1-methyl-5-(CF₃)₂CHCH₂]-pyrazole (CAS No. 2763778987) represents an exciting advancement in pharmaceutical chemistry. Its unique structural attributes combined with promising preclinical data make it a compelling candidate for further development. As research progresses, this compound is poised play an important role shaping next-generation treatments across multiple therapeutic areas. The continued exploration its derivatives will undoubtedly contribute our understanding how heterocyclic compounds can be leveraged maximize therapeutic outcomes.